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Compound of Interest

Compound Name:
2-Chlorocyclohex-1-ene-1-

carboxylic acid

CAS No.: 56475-13-9

Cat. No.: B3032840

Get Quote

Structure, Synthesis, and Reactivity in Drug Discovery

Executive Summary
2-Chloro-1-cyclohexenecarboxylic acid (CAS 56475-13-9) represents a specialized structural

motif in medicinal chemistry, characterized by a tetrasubstituted vinyl chloride system

conjugated to a carboxylic acid.[1] Unlike its saturated counterpart (2-

chlorocyclohexanecarboxylic acid), this molecule possesses a rigidified cyclohexene ring with

distinct electronic properties driven by the vinylogous interaction between the chlorine atom

and the carboxyl group.

This guide provides a technical deep-dive into its structural architecture, validated synthetic

pathways, and utility as a "molecular handle" in Palladium-catalyzed cross-coupling reactions

for diversity-oriented synthesis (DOS).

Part 1: Structural Architecture & Physicochemical
Properties
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Chemical Identity
The molecule features a cyclohexene ring where the C1 position bears a carboxylic acid and

the C2 position bears a chlorine atom. This 1,2-disubstitution pattern on the alkene creates a

tetrasubstituted double bond, significantly restricting conformational mobility compared to

benzoic acid bioisosteres.

Property Data

IUPAC Name 2-Chlorocyclohex-1-ene-1-carboxylic acid

CAS Number 56475-13-9

Molecular Formula C₇H₉ClO₂

Molecular Weight 160.598 g/mol

SMILES OC(=O)C1=C(Cl)CCCC1

Geometry
Planar C1=C2-COOH system (conjugated);

Puckered C3-C6 ring

Electronic & Steric Analysis
Vinyl Chloride Moiety: The chlorine atom exerts a negative inductive effect (-I) but a positive

mesomeric effect (+M). In this conjugated system, the electron-withdrawing nature of the

carboxyl group at C1 polarizes the double bond, making C2 susceptible to oxidative addition

by transition metals (e.g., Pd(0)).

Conformational Lock: The tetrasubstituted alkene forces the carboxylic acid to lie nearly

coplanar with the double bond to maximize conjugation, though steric clash with the C6

protons may induce a slight twist. This makes it a rigid scaffold for drug design.

Part 2: Synthetic Pathways & Mechanistic Insights
The "Beta-Keto Ester" Route
The most robust synthesis avoids direct chlorination of cyclohexene, which lacks regiocontrol.

Instead, the preferred "Expert Protocol" utilizes ethyl 2-oxocyclohexanecarboxylate as the
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starting material. This leverages the enol tautomer of the beta-keto ester to direct the

chlorination exclusively to the C2 position.

Mechanistic Causality
Enolization: The beta-keto ester exists in equilibrium with its enol form.

Activation: Reaction with Phosphorus Pentachloride (PCl₅) or POCl₃ converts the enolic

hydroxyl into a good leaving group (e.g., -OPCl₄).

Elimination/Substitution: Chloride attack and subsequent elimination yields the vinyl chloride

ester (Ethyl 2-chlorocyclohex-1-enecarboxylate).

Hydrolysis: Controlled acidic hydrolysis cleaves the ester to the free acid without hydrolyzing

the vinyl chloride bond (which is inert to simple nucleophilic attack).

Visualization: Synthesis Workflow
The following diagram outlines the conversion logic, highlighting the critical intermediate steps.

Ethyl 2-oxocyclohexanecarboxylate
(Beta-Keto Ester)

Reagent: PCl5 or POCl3
Solvent: CHCl3 or Toluene

Enol Activation Intermediate:
Vinyl Chloride Ester

Chlorination-Elimination Acid Hydrolysis
(HCl/AcOH)

Ester Cleavage Target:
2-Chloro-1-cyclohexenecarboxylic Acid

Final Isolation

Click to download full resolution via product page

Caption: Step-wise synthesis from beta-keto ester precursors via chlorination-elimination

sequences.

Part 3: Spectroscopic Characterization (The
"Fingerprint")
To validate the structure, researchers must look for specific spectroscopic signatures that

differentiate the product from the starting keto-ester or saturated byproducts.

Nuclear Magnetic Resonance (NMR)
¹H NMR (Absence of Vinyl Proton): The most critical diagnostic is the absence of a signal in

the alkene region (5.0–7.0 ppm). A signal here would indicate incomplete substitution (e.g.,
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cyclohex-1-enecarboxylic acid).

Allylic Protons: Look for multiplets around 2.4–2.6 ppm corresponding to the CH₂ groups at

C3 and C6.

Infrared Spectroscopy (IR)
C=O Stretch: The conjugated carboxylic acid typically appears at 1680–1700 cm⁻¹, slightly

lower than a non-conjugated acid due to resonance.

C=C Stretch: A weak to medium band around 1610–1630 cm⁻¹ confirms the tetrasubstituted

double bond.

Spectroscopic Method Diagnostic Signal Structural Inference

¹H NMR No peak @ 5.0-7.0 ppm
Confirms tetrasubstituted

alkene (No H on C=C).

¹H NMR Multiplet @ ~2.5 ppm
Allylic protons (C3/C6)

adjacent to the rigid system.

¹³C NMR ~130-140 ppm (2 peaks)
Quaternary carbons of the

C=C bond.

IR ~1690 cm⁻¹ Conjugated Carbonyl (COOH).

Part 4: Reactivity Profile & Applications
The Suzuki-Miyaura Handle
The C-Cl bond in 2-chloro-1-cyclohexenecarboxylic acid is a "pseudohalide-like" electrophile.

While vinyl chlorides are generally less reactive than bromides or iodides, the electron-

withdrawing carboxyl group at the ipso position activates the C-Cl bond towards oxidative

addition with Palladium(0).

This allows the molecule to serve as a bifunctional scaffold:

C1-COOH: Amide coupling (reaction with amines).

C2-Cl: Suzuki/Stille coupling (reaction with aryl boronic acids).[2]
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Visualization: Divergent Synthesis Map
This diagram illustrates how the core structure serves as a hub for generating diverse

pharmaceutical libraries.

2-Chloro-1-cyclohexenecarboxylic Acid
(Core Scaffold)

Pd-Catalyzed Coupling
(Suzuki-Miyaura)

Reacts at C-Cl

Amide Bond Formation
(EDC/HOBt + R-NH2)

Reacts at COOH

Curtius Rearrangement
(Isocyanate Formation)

Degradation of COOH

2-Aryl-1-cyclohexenecarboxylic Acids
(Kinase Inhibitor Scaffolds)

Functionalized Amides
(Peptidomimetics) Cyclohexenyl Amines

Click to download full resolution via product page

Caption: Divergent synthetic utility of the scaffold in medicinal chemistry workflows.

Part 5: Experimental Protocol (Validation)
Protocol: Synthesis of 2-Chloro-1-cyclohexenecarboxylic Acid (Representative Scale)

Note: This protocol is synthesized from standard methodologies for beta-halo-alpha,beta-

unsaturated acids.

Reagents: Ethyl 2-oxocyclohexanecarboxylate (1.0 eq), Phosphorus Pentachloride (PCl₅, 1.1

eq), Chloroform (anhydrous).

Chlorination Step:

Dissolve PCl₅ in dry chloroform at 0°C.

Add Ethyl 2-oxocyclohexanecarboxylate dropwise (gas evolution of HCl will occur).
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Reflux the mixture for 3–4 hours to ensure complete conversion of the enol to the vinyl

chloride.

Checkpoint: Monitor by TLC (disappearance of starting keto-ester).

Workup:

Pour the reaction mixture onto crushed ice to quench excess PCl₅/POCl₃.

Extract with dichloromethane (DCM). Wash organic layer with saturated NaHCO₃ (to

remove acidic byproducts) and brine.

Dry over MgSO₄ and concentrate to yield the Ethyl 2-chlorocyclohex-1-enecarboxylate

intermediate.

Hydrolysis Step:

Dissolve the intermediate ester in a mixture of Acetic Acid and concentrated HCl (3:1

ratio).

Reflux for 6–12 hours. (Note: Acidic hydrolysis is preferred over basic to prevent potential

elimination/polymerization side reactions of the vinyl chloride).

Cool to room temperature.[3][4][5] The product may precipitate or require extraction with

ether.

Recrystallization: Purify using Hexanes/Ethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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